5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one

• IUPAC Name: 5-(1,3,3a,4,7,7a-hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one
• InChI: InChI=1S/C13H16ClN3O/c1-16-13(18)12(14)11(6-15-16)17-7-9-4-2-3-5-10(9)8-17/h2-3,6,9-10H,4-5,7-8H2,1H3
• InChI Key: LDKXXPKYHDBWSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)N2CC3CC=CCC3C2)Cl
• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol

Description

5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one, also known as HII-1, is a novel compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one involves its binding to GABA-A receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA. 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one binds to a specific site on the receptor, known as the benzodiazepine site, and enhances the activity of the receptor. This results in increased inhibitory neurotransmission in the brain, which can lead to anxiolytic and sedative effects.
Biochemical and Physiological Effects
5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has been shown to have several biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. These effects are mediated by the modulation of GABA-A receptors, which can lead to increased inhibitory neurotransmission in the brain. 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has also been shown to have dose-dependent effects on cognitive function, with low doses enhancing memory and high doses impairing memory.

Advantages and Limitations for Lab Experiments

5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has several advantages for use in lab experiments, including its high potency and selectivity for GABA-A receptors. However, there are also limitations to its use, including its low solubility in water and its potential for off-target effects. Careful consideration should be given to the dose and purity of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one used in experiments to ensure accurate and reproducible results.

Future Directions

There are several future directions for the study of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one, including the development of new analogs with improved pharmacological properties, the investigation of its effects on other neurotransmitter systems, and the use of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one as a tool for studying the role of GABA-A receptors in various physiological and pathological conditions. Additionally, the potential therapeutic applications of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one in the treatment of anxiety, epilepsy, and other disorders should be further explored.

Synthesis Methods

The synthesis of 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one involves a multistep process that includes the reaction of 2-methylpyridine-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-phenylglycine methyl ester. The final product is obtained through a series of hydrogenation and chlorination reactions. The purity of the 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one compound is crucial for its use in scientific research, and several purification methods have been developed to achieve high-quality samples.

Scientific Research Applications

5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has been shown to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has been studied for its ability to modulate the activity of GABA-A receptors, which are important for regulating inhibitory neurotransmission in the brain. In pharmacology, 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has been investigated as a potential drug candidate for the treatment of anxiety and other disorders that involve GABAergic signaling. In medicinal chemistry, 5-(1,3,3a,4,7,7a-Hexahydroisoindol-2-yl)-4-chloro-2-methylpyridazin-3-one has been used as a lead compound for the development of new drugs that target GABA-A receptors.